![molecular formula C7H4N4O4 B6169770 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid CAS No. 2639446-42-5](/img/no-structure.png)
3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
Description
3-Nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid is a type of heterocyclic compound that belongs to the family of pyrazolo[1,5-a]pyrimidines . These compounds have received significant attention in recent years due to their broad range of applications in medicinal chemistry and drug design . They are also used in the dyestuff industry as fluorophores, in organic light-emitting diodes (OLEDs), and as semiconductor materials .
Synthesis Analysis
The synthesis of 3-nitropyrazolo[1,5-a]pyrimidines involves a regioselective, time-efficient, and one-pot route . The reaction features a sequential cyclocondensation reaction of β-enaminones with NH-5-aminopyrazoles, followed by a regioselective electrophilic substitution with easily available electrophilic reagents . This methodology is distinguished by its short reaction times, high yield, operational simplicity, broad substrate scope, and pot-economy .Molecular Structure Analysis
The molecular structure of 3-nitropyrazolo[1,5-a]pyrimidines is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Chemical Reactions Analysis
The main synthesis route of 3-nitropyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l .Future Directions
The future directions for the study and application of 3-nitropyrazolo[1,5-a]pyrimidines could involve the development of various methods for the synthesis of functionalized pyrazolo[1,5-a]pyrimidines . These promising biological and photophysical properties have prompted the development of various methods for the synthesis of functionalized pyrazolo[1,5-a]pyrimidines . The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid involves the nitration of pyrazolo[1,5-a]pyrimidine-6-carboxylic acid followed by reduction of the nitro group to an amino group and subsequent nitration of the amino group to form the final product.", "Starting Materials": [ "Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid", "Nitric acid", "Sulfuric acid", "Hydrochloric acid", "Sodium nitrite", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid with nitric acid and sulfuric acid to form 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid", "Step 2: Reduction of the nitro group to an amino group using hydrogen gas and palladium on carbon catalyst", "Step 3: Nitration of the amino group with nitric acid and sulfuric acid to form the final product, 3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid" ] } | |
CAS RN |
2639446-42-5 |
Product Name |
3-nitropyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
Molecular Formula |
C7H4N4O4 |
Molecular Weight |
208.1 |
Purity |
95 |
Origin of Product |
United States |
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